Cas no 244774-67-2 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum)

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum structure
244774-67-2 structure
Product Name:2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
CAS No:244774-67-2
MF:C36H46N4Pt
MW:729.855251789093
CID:67179
PubChem ID:71436338
Update Time:2025-04-18

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Chemical and Physical Properties

Names and Identifiers

    • 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
    • 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum(II)
    • PTOEP
    • SCHEMBL75881
    • 244774-67-2
    • Inchi: 1S/C36H46N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20,37-38H,9-16H2,1-8H3;/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
    • InChI Key: STINZMGWVWBSET-XTPDIVBZSA-N
    • SMILES: [Pt].N1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(C=C5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N5)=N4)=N3 |t:2,11,20,28|

Computed Properties

  • Exact Mass: 727.321
  • Monoisotopic Mass: 727.321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Related Literature

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